2-(Benzo[d][1,3]dioxol-5-yl)-1'-ethyl-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1'-ethyl-7-methoxyspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]
• InChI: InChI=1S/C24H27N3O4/c1-3-26-11-9-24(10-12-26)27-19(17-5-4-6-21(28-2)23(17)31-24)14-18(25-27)16-7-8-20-22(13-16)30-15-29-20/h4-8,13,19H,3,9-12,14-15H2,1-2H3
• InChI Key: YJWOUFKMTVTPQM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N3C(CC(=N3)C4=CC5=C(C=C4)OCO5)C6=C(O2)C(=CC=C6)OC
• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol

Description

2-(Benzo[d][1,3]dioxol-5-yl)-1'-ethyl-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine] is a useful research compound. Its molecular formula is C24H27N3O4 and its molecular weight is 421.497. The purity is usually 95%.
BenchChem offers high-quality 2-(Benzo[d][1,3]dioxol-5-yl)-1'-ethyl-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Benzo[d][1,3]dioxol-5-yl)-1'-ethyl-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine] including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial, Anti-Inflammatory, and Antioxidant Activity

Compounds similar to the specified chemical, specifically spiro derivatives of 1,10b-dihydro-5H-pyrazolo[1,5-c][1,3]benzoxazines, have been studied for their potential antimicrobial, anti-inflammatory, and antioxidant activities. These compounds displayed high antimicrobial activity against S. aureus and an anti-inflammatory effect superior to diclofenac, along with significant antioxidant activity (Mandzyuk et al., 2020).

Potential as Sigma-Receptor Ligands

A series of spiro[[2]benzopyran-1,4'-piperidines], which bear structural similarities to the specified chemical, have been investigated for their affinity towards sigma-1 and sigma-2 receptors. These studies are significant for understanding the interaction of such compounds with various receptor types in the brain, which could have implications for developing drugs targeting neurological conditions (Maier & Wünsch, 2002).

Inhibitors of Human Neutrophil Elastase

Similar compounds, notably 2-pyridin-3-yl-benzo[d][1,3]oxazin-4-one based inhibitors, have been optimized for inhibiting human neutrophil elastase (HNE), a significant enzyme in inflammatory responses. The research focused on altering specific positions of the benzoxazinone core to yield potent HNE inhibitors, showcasing the potential of such structures in medicinal chemistry (Shreder et al., 2009).

Insecticidal Assessment

Derivatives incorporating elements of the specified chemical structure have been synthesized and evaluated for their insecticidal properties, specifically against the cotton leafworm, Spodoptera littoralis. This application indicates the potential use of these compounds in agricultural pest control (Fadda et al., 2017).

Synthesis and Pharmacokinetic Characterization

The synthesis and pharmacokinetic characterization of related compounds have been explored, with a focus on their potential effects on breast tumor metastasis. These studies contribute to understanding how such compounds can be modified and optimized for medicinal purposes, particularly in oncology (Wang et al., 2011).

Acetyl-CoA Carboxylase Inhibitors

Research has been conducted on synthesizing spiropiperidine lactam-based inhibitors of acetyl-CoA carboxylase. This enzyme plays a crucial role in fatty acid metabolism, and inhibitors can have potential therapeutic applications in conditions like metabolic disorders and cancers (Huard et al., 2012).

Mechanism of Action

Target of Action

Similar compounds with a1-benzo [1,3]dioxol-5-yl-indoles structure have shown activity against various cancer cell lines .

Mode of Action

Compounds with similar structures have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . This suggests that the compound may interact with its targets to disrupt normal cell cycle progression and promote programmed cell death.

Biochemical Pathways

These could include the p53 pathway, the Bcl-2 family proteins pathway, and various cyclin-dependent kinase pathways .

Result of Action

The result of the compound’s action is likely to be cell cycle arrest and induction of apoptosis in cancer cells . This could lead to a decrease in the proliferation of cancer cells and potentially to tumor shrinkage.